Cas no 18773-38-1 (2-Chloro-5-phenylphenol)

• Product Name: 2-Chloro-5-phenylphenol
• CAS No: 18773-38-1
• MF: C₁₂H₉ClO
• MW: 204.652262449265
• MDL: MFCD14701638
• CID: 865263
• Update Time: 2026-04-29

2-Chloro-5-phenylphenol Chemical and Physical Properties

Names and Identifiers

• 4-chloro[1,1'-biphenyl]-3-ol
• [1,1'-Biphenyl]-3-ol, 4-chloro-
• 2-chloro-5-phenylphenol
• 2-Chloro-5-phenylphenol

• MDL： MFCD14701638

Computed Properties

• Exact Mass: 204.03427

Experimental Properties

• PSA: 20.23

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Chlorinated biphenyls

Additional information on 2-Chloro-5-phenylphenol

2-Chloro-5-phenylphenol (CAS No. 18773-38-1): A Comprehensive Overview of Properties, Applications, and Industry Trends

2-Chloro-5-phenylphenol (CAS No. 18773-38-1) is a halogenated aromatic compound with a molecular formula of C₁₂H₉ClO. This specialty chemical has garnered attention in various industrial and research applications due to its unique structural properties. The compound features a phenol core substituted with a chlorine atom at the 2-position and a phenyl group at the 5-position, making it a versatile intermediate in organic synthesis.

In recent years, the demand for halogenated phenols like 2-Chloro-5-phenylphenol has increased, driven by their role in pharmaceutical intermediates, agrochemical formulations, and material science. Researchers and manufacturers are particularly interested in its potential as a building block for advanced polymers and bioactive molecules. The compound’s stability and reactivity under controlled conditions make it a valuable candidate for green chemistry initiatives, aligning with global trends toward sustainable chemical processes.

One of the most searched questions about 2-Chloro-5-phenylphenol revolves around its synthesis methods. Common approaches include the chlorination of 5-phenylphenol or cross-coupling reactions involving phenylboronic acids. These methods are frequently optimized for yield improvement and reduced environmental impact, reflecting the industry’s focus on process efficiency. Additionally, analytical techniques such as HPLC, GC-MS, and NMR spectroscopy are critical for characterizing its purity, a topic often queried in academic and industrial forums.

The safety profile of 2-Chloro-5-phenylphenol is another hot topic. While it is not classified as a hazardous substance under major regulatory frameworks, proper handling protocols—such as the use of personal protective equipment (PPE)—are recommended. This aligns with broader discussions on chemical safety and workplace regulations, which dominate search engine queries in the chemical sector.

From an SEO perspective, keywords like “2-Chloro-5-phenylphenol uses”, “CAS 18773-38-1 supplier”, and “synthesis of halogenated phenols” are highly relevant. These terms reflect user intent, ranging from procurement to academic research. Incorporating such long-tail keywords enhances the article’s visibility while addressing niche queries.

Looking ahead, the application of 2-Chloro-5-phenylphenol in emerging technologies like organic electronics and catalysis is an area of active exploration. Its potential role in photovoltaic materials or biodegradable polymers could further elevate its commercial significance. As industries pivot toward eco-friendly alternatives, this compound may see expanded use in green manufacturing pipelines.

In summary, 2-Chloro-5-phenylphenol (CAS No. 18773-38-1) exemplifies the intersection of traditional chemistry and modern innovation. Its multifaceted applications, coupled with evolving industry demands, position it as a compound of enduring relevance. For researchers and businesses alike, staying informed about its properties, synthetic routes, and market trends is essential to leveraging its full potential.